2-Quinolin-4-yl-1-[4-(trifluoromethyl)phenyl]ethanone
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Overview
Description
2-Quinolin-4-yl-1-[4-(trifluoromethyl)phenyl]ethanone is a useful research compound. Its molecular formula is C18H12F3NO and its molecular weight is 315.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Corrosion Inhibition
Quinoline derivatives, including structures similar to 2-Quinolin-4-yl-1-[4-(trifluoromethyl)phenyl]ethanone, have been extensively studied for their anticorrosive properties. These compounds are known to effectively inhibit metallic corrosion due to their ability to form stable chelating complexes with surface metallic atoms through coordination bonding. This is attributed to their high electron density, which facilitates strong adsorption on metal surfaces. Quinoline derivatives containing polar substituents such as hydroxyl, methoxy, amino, and nitro groups are particularly effective, demonstrating reasonable efficacy in protecting metals from corrosion (Verma, Quraishi, & Ebenso, 2020).
Biological Activities and Drug Development
Quinoline and its derivatives are pivotal in medicinal chemistry due to their significant biological activities. Historically, quinine, one of the most famous quinoline alkaloids, has played a crucial role in antimalarial drug development. Over the years, numerous quinoline and quinazoline alkaloids have been isolated, many of which possess notable bioactivities, including antitumor, antibacterial, antifungal, and antiviral effects. These compounds and their analogs are continuously being explored for new drug development, providing insights into the discovery of new therapeutic agents (Shang et al., 2018).
Optoelectronic Materials
Quinazolines and pyrimidines, related to quinoline structures, have been explored for their applications in optoelectronic materials. Research has shown that incorporating quinazoline and pyrimidine fragments into π-extended conjugated systems is valuable for creating novel optoelectronic materials. These compounds are used in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors, demonstrating the versatility of quinoline derivatives in the field of material science (Lipunova, Nosova, Charushin, & Chupakhin, 2018).
Environmental Degradation
The environmental impact and degradation of quinoline compounds have also been a subject of study. Due to the complexity of quinoline's bicyclic fused structure and its resistance to natural decomposition, significant research efforts have focused on developing efficient technologies for its degradation. These studies aim to improve the degradation efficiency of quinoline compounds, thereby mitigating their impact on human health and the ecological environment (Luo et al., 2020).
Mechanism of Action
Target of Action
Similar compounds have been reported to act as microtubule-targeted agents (mtas) .
Mode of Action
Based on its structural similarity to other quinoline derivatives, it may interact with its targets to induce changes at the molecular level .
Biochemical Pathways
As a potential microtubule-targeted agent, it may affect cell division and growth .
Result of Action
If it acts as a microtubule-targeted agent, it could potentially inhibit cell division and growth .
Properties
IUPAC Name |
2-quinolin-4-yl-1-[4-(trifluoromethyl)phenyl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12F3NO/c19-18(20,21)14-7-5-12(6-8-14)17(23)11-13-9-10-22-16-4-2-1-3-15(13)16/h1-10H,11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSEATGPRADZRND-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=N2)CC(=O)C3=CC=C(C=C3)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12F3NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10382364 |
Source
|
Record name | 2-quinolin-4-yl-1-[4-(trifluoromethyl)phenyl]ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10382364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
476472-22-7 |
Source
|
Record name | 2-quinolin-4-yl-1-[4-(trifluoromethyl)phenyl]ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10382364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 476472-22-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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